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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188

An In-depth Technical Guide to 3-Methoxycyclohexanone

This technical guide provides comprehensive information on 3-Methoxycyclohexanone, a key
intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in
drug development and other chemical industries. This document outlines its chemical and
physical properties, safety information, and a detailed experimental protocol for its synthesis.

Chemical Identity and Properties
CAS Number: 17429-00-4[1]

Synonyms: 3-methoxycyclohexan-1-one, Cyclohexanone, 3-methoxy-[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Methoxycyclohexanone is
presented in the table below.
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Property Value Reference
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]

Boiling Point 76.5-77 °C @ 9 Torr

Density 0.98 g/cm?3

Storage Temperature 2-8°C

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 3-Methoxycyclohexanone.

Spectrum Type

Data

Infrared (IR) Spectrum

Available through the NIST Webbook and
commercial suppliers. Key absorptions are
expected for the C=0 (ketone) and C-O-C

(ether) functional groups.

Nuclear Magnetic Resonance (NMR) Spectrum

1H and 13C NMR are essential for structural
confirmation. Characteristic peaks would include
a singlet for the methoxy group protons and

multiplets for the cyclohexanone ring protons.

Mass Spectrometry (MS)

The mass spectrum would show the molecular
ion peak and characteristic fragmentation

patterns.

Safety and Handling

3-Methoxycyclohexanone is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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GHS Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Precautionary Statements: P261, P280, P305+P351+P338

It is imperative to handle this chemical in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthesis of 3-Methoxycyclohexanone

3-Methoxycyclohexanone is commonly synthesized via the selective hydrogenation of 3-
methoxyphenol. The reaction involves the reduction of the aromatic ring to a cyclohexane ring
while preserving the methoxy and ketone functionalities.

Experimental Protocol: Hydrogenation of 3-
Methoxyphenol

This protocol describes a general procedure for the synthesis of 3-Methoxycyclohexanone.

Materials:

3-Methoxyphenol

Palladium on carbon (Pd/C, 5% or 10%) catalyst

Solvent (e.g., Ethanol, Ethyl acetate)

Hydrogen gas (H2)

High-pressure reactor (autoclave)
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Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Reactor Setup: The high-pressure reactor is thoroughly cleaned and dried.

Charging the Reactor: The reactor is charged with 3-methoxyphenol and a suitable solvent.
The Pd/C catalyst is then carefully added. The amount of catalyst typically ranges from 1-5
mol% relative to the substrate.

Purging: The reactor is sealed and purged several times with an inert gas, such as nitrogen,
to remove any air, followed by purging with hydrogen gas.

Reaction: The reactor is pressurized with hydrogen gas to the desired pressure (e.g., 1-10
MPa) and heated to the reaction temperature (e.g., 80-150°C). The reaction mixture is stirred
vigorously to ensure good mixing and contact between the reactants and the catalyst.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance
Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, the reactor is cooled to room temperature, and the
excess hydrogen pressure is carefully released.

Catalyst Removal: The reaction mixture is filtered to remove the Pd/C catalyst. The catalyst
can often be recycled for future use.

Solvent Removal: The solvent is removed from the filtrate under reduced pressure using a
rotary evaporator.

Purification: The crude 3-Methoxycyclohexanone is then purified by vacuum distillation to
obtain the final product with high purity.
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Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Methoxycyclohexanone.

Applications

3-Methoxycyclohexanone serves as a versatile building block in organic synthesis. Its
bifunctional nature, containing both a ketone and an ether group, allows for a wide range of
chemical transformations, making it a valuable precursor in the synthesis of pharmaceuticals
and other fine chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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